N-[5-(hydroxymethyl)-2-methylpyrazol-3-yl]-2-(2-methylphenyl)propanamide

• IUPAC Name: N-[5-(hydroxymethyl)-2-methylpyrazol-3-yl]-2-(2-methylphenyl)propanamide
• InChI: InChI=1S/C15H19N3O2/c1-10-6-4-5-7-13(10)11(2)15(20)16-14-8-12(9-19)17-18(14)3/h4-8,11,19H,9H2,1-3H3,(H,16,20)
• InChI Key: WVNNBRUHZONTQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C)C(=O)NC2=CC(=NN2C)CO
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

N-[5-(hydroxymethyl)-2-methylpyrazol-3-yl]-2-(2-methylphenyl)propanamide, also known as HMPA, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is synthesized through a complex process and has various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[5-(hydroxymethyl)-2-methylpyrazol-3-yl]-2-(2-methylphenyl)propanamide is not fully understood. However, it is believed that the compound exerts its effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are known to be involved in the inflammatory response, and their inhibition by N-[5-(hydroxymethyl)-2-methylpyrazol-3-yl]-2-(2-methylphenyl)propanamide may be responsible for its anti-inflammatory and analgesic properties.
Biochemical and Physiological Effects:
N-[5-(hydroxymethyl)-2-methylpyrazol-3-yl]-2-(2-methylphenyl)propanamide has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, and it has also been found to have a neuroprotective effect in the brain. Additionally, N-[5-(hydroxymethyl)-2-methylpyrazol-3-yl]-2-(2-methylphenyl)propanamide has been found to have antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-[5-(hydroxymethyl)-2-methylpyrazol-3-yl]-2-(2-methylphenyl)propanamide in lab experiments is its unique properties, which make it a potential candidate for the development of new drugs. However, there are also limitations to its use, including its complex synthesis process and limited availability.

Future Directions

There are various future directions for the study of N-[5-(hydroxymethyl)-2-methylpyrazol-3-yl]-2-(2-methylphenyl)propanamide. One potential direction is the development of new drugs based on the compound's anti-inflammatory and analgesic properties. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential use in the treatment of various diseases. Finally, the synthesis process for N-[5-(hydroxymethyl)-2-methylpyrazol-3-yl]-2-(2-methylphenyl)propanamide could be optimized to increase its availability and reduce its cost.
In conclusion, N-[5-(hydroxymethyl)-2-methylpyrazol-3-yl]-2-(2-methylphenyl)propanamide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. It has various biochemical and physiological effects and has potential applications in the development of new drugs. Further research is needed to fully understand its mechanism of action and to optimize its synthesis process.

Synthesis Methods

The synthesis of N-[5-(hydroxymethyl)-2-methylpyrazol-3-yl]-2-(2-methylphenyl)propanamide involves a series of chemical reactions. The initial step involves the reaction of 2-methylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 5-(hydroxymethyl)-2-methylpyrazole to form the amide. The final product is obtained after purification and isolation.

Scientific Research Applications

N-[5-(hydroxymethyl)-2-methylpyrazol-3-yl]-2-(2-methylphenyl)propanamide has been extensively studied for its potential use in various scientific research applications. One of the primary applications of N-[5-(hydroxymethyl)-2-methylpyrazol-3-yl]-2-(2-methylphenyl)propanamide is in the field of medicinal chemistry. It has been found to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of various diseases.